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Compound of Interest

Compound Name: 2-Bromoisophthalaldehyde

Cat. No.: B031451

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 2-
Bromoisophthalaldehyde (CAS No. 79839-49-9). Adherence to these procedures is critical
for ensuring laboratory safety and environmental protection. This guide offers a step-by-step
operational plan for the handling and disposal of waste containing this compound.

Safety and Hazard Information

2-Bromoisophthalaldehyde is a chemical compound that requires careful handling due to its
potential health hazards. The following table summarizes key safety information.
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Parameter Information Source
Chemical Name 2-Bromoisophthalaldehyde --INVALID-LINK--
CAS Number 79839-49-9 --INVALID-LINK--
Molecular Formula CsHsBrO: --INVALID-LINK--
GHS Pictogram --INVALID-LINK--
GHS Signal Word Warning --INVALID-LINK--
GHS Hazard Statement H302: Harmful if swallowed --INVALID-LINK--

P264: Wash skin thoroughly

after handling.P270: Do not

eat, drink or smoke when using

this product.P301 + P312: IF
GHS Precautionary SWALLOWED: Call a POISON

S --INVALID-LINK--

Statements CENTER or doctor/physician if

you feel unwell.P330: Rinse
mouth.P501: Dispose of
contents/container to an

approved waste disposal plant.

Experimental Protocol: Waste Segregation and

Collection

A specific in-lab neutralization protocol for 2-Bromoisophthalaldehyde is not readily available

and attempting to create one without thorough validation is not recommended. Therefore, the

primary disposal procedure focuses on the safe segregation and collection of waste for

professional disposal.

Objective: To safely collect and store all waste streams containing 2-

Bromoisophthalaldehyde for subsequent disposal by a licensed environmental waste

management facility.

Materials:
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o Dedicated, clearly labeled, and sealable waste containers for "Halogenated Organic Waste
(Solid)" and "Halogenated Organic Waste (Liquid).”

» Personal Protective Equipment (PPE):
o Nitrile gloves
o Chemical splash goggles
o Lab coat

e Chemical fume hood

e Absorbent pads

Procedure:

e Preparation:

[e]

Ensure all necessary PPE is in good condition and worn correctly.

o

Conduct all handling and waste collection activities within a certified chemical fume hood
to minimize inhalation exposure.

o

Place absorbent pads on the work surface to contain any potential spills.

[¢]

Clearly label the designated waste containers with "Halogenated Organic Waste" and
specify the primary constituent as "2-Bromoisophthalaldehyde."”

e Solid Waste Collection:

o Carefully place all solid waste contaminated with 2-Bromoisophthalaldehyde, including
unreacted chemical, contaminated spatulas, weighing paper, and used absorbent pads,
into the designated "Halogenated Organic Waste (Solid)" container.

o Avoid generating dust when handling the solid material.

 Liquid Waste Collection:
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o Collect all liquid waste containing 2-Bromoisophthalaldehyde, such as reaction mixtures
and solvent rinses, in the designated "Halogenated Organic Waste (Liquid)" container.

o Do not mix with non-halogenated waste streams.

o Container Management:
o Keep waste containers securely sealed when not in use.
o Do not overfill waste containers; fill to a maximum of 80% capacity to allow for expansion.

o Store the waste containers in a designated, well-ventilated, and secondary containment
area away from incompatible materials.

e Final Disposal:

o Arrange for the collection of the segregated waste by a licensed environmental waste
management company.

o Provide the waste manifest with accurate information about the contents of the containers.
The recommended method of disposal for halogenated organic compounds is high-
temperature incineration at a permitted hazardous waste facility.

Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 2-Bromoisophthalaldehyde.
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Disposal Workflow for 2-Bromoisophthalaldehyde

Start: Generation of
2-Bromoisophthalaldehyde Waste

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

:

Work Inside a
Chemical Fume Hood

Identify Waste Type

Solid Waste Liquid Waste
(e.g., contaminated labware, (e.g., solutions,
unused solid) solvent rinses)

Collect in Labeled Collect in Labeled
'Halogenated Organic 'Halogenated Organic
Waste (Solid)' Container Waste (Liquid)' Container

Securely Seal Container
When Not in Use

:

Store in Designated Secondary
Containment Area

Arrange for Pickup by
Licensed Hazardous
Waste Disposal Service

End: Proper Disposal
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Caption: Logical workflow for the safe handling and disposal of 2-Bromoisophthalaldehyde
waste.

 To cite this document: BenchChem. [Proper Disposal of 2-Bromoisophthalaldehyde: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031451#2-bromoisophthalaldehyde-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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